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Compound of Interest

Compound Name: JB170

Cat. No.: B8201647

For researchers, scientists, and drug development professionals handling the potent and highly
specific AURORA-A degrader JB170, proper disposal is a critical component of laboratory
safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for JB170
detailing explicit disposal procedures is not publicly available, this guide provides essential
logistical information and step-by-step procedural guidance based on general best practices for
the disposal of hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Considerations

Given that JB170 is a complex, biologically active molecule intended for research purposes, it
should be handled as a hazardous chemical. All laboratory personnel must be trained on the
proper handling, storage, and disposal of such compounds. This includes the consistent use of
appropriate personal protective equipment (PPE), such as safety goggles, lab coats, and
chemical-resistant gloves.

Quantitative Data on JB170 Disposal

Specific quantitative limits for the disposal of JB170, such as concentration thresholds for
various waste streams, are typically found in the compound's Safety Data Sheet. In the
absence of this document, it is imperative to treat all IB170 waste as concentrated and
hazardous.
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General Disposal Procedures for JB170

The following step-by-step process outlines the recommended disposal procedure for JB170
and associated waste. This process is designed to ensure safety and compliance with general
hazardous waste regulations.

¢ Segregation of Waste: All waste streams containing JB170 must be segregated at the point
of generation. This includes:

o Unused or expired JB170 solid compound.

o Solutions containing JB170.

o Contaminated labware (e.g., pipette tips, vials, gloves).

o Solvents used for cleaning glassware that has come into contact with JB170.
» Containerization:

o Use only approved, chemically compatible, and clearly labeled hazardous waste
containers.[1][2][3]

o Solid waste, such as contaminated gloves and vials, should be placed in a designated
solid hazardous waste container.

o Liquid waste containing JB170 should be collected in a separate, leak-proof liquid
hazardous waste container. Do not mix incompatible waste streams.[3][4]
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o Ensure all containers are kept securely closed except when adding waste.[1][2][3]

e Labeling:

o All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"
and a full description of the contents, including the name "JB170" and any other chemicals
present in the waste stream.[1][2]

o The date of waste accumulation should also be clearly marked on the label.
o Storage:

o Store hazardous waste in a designated and properly ventilated Satellite Accumulation
Area (SAA) within the laboratory.[2][3]

o Ensure that the storage area is secure and away from general laboratory traffic.
e Disposal Request:

o Once a waste container is full, or in accordance with your institution's policies, contact
your Environmental Health and Safety (EHS) office to arrange for a hazardous waste
pickup.[2]

o Do not attempt to dispose of JB170 waste through standard trash or down the drain.[1][5]
All hazardous wastes must be disposed of through a licensed hazardous waste disposal
service.[1]

Experimental Protocol for Decontamination of Labware

For reusable labware that has come into contact with JB170, a triple-rinse procedure is
recommended before it is returned to general use.

e Rinse the glassware three times with a suitable solvent in which JB170 is soluble.
e Collect all rinsate as hazardous liquid waste.

 After the triple rinse, the glassware can be washed using standard laboratory procedures.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/product/b8201647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualization of the JB170 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of JB170 waste in a
laboratory setting.
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JB170 Disposal Workflow

Disclaimer: This information is based on general laboratory safety principles for hazardous
waste. It is not a substitute for the specific guidance that would be provided in a Safety Data
Sheet (SDS) for JB170. Always consult your institution's Environmental Health and Safety
(EHS) office for specific disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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